Cas no 90389-59-6 (n-Ethyl-3-iodobenzenemethanamine hydrochloride)

n-Ethyl-3-iodobenzenemethanamine hydrochloride structure
90389-59-6 structure
Product Name:n-Ethyl-3-iodobenzenemethanamine hydrochloride
CAS No:90389-59-6
MF:C9H13ClIN
MW:297.563693761826
CID:2845062
PubChem ID:49795981
Update Time:2025-04-21

n-Ethyl-3-iodobenzenemethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • CHEMBL14011
    • 90389-59-6
    • n-ethyl-3-iodobenzenemethanamine hydrochloride
    • n-Ethyl-3-iodobenzenemethanamine hydrochloride
    • Inchi: 1S/C9H12IN.ClH/c1-2-11-7-8-4-3-5-9(10)6-8;/h3-6,11H,2,7H2,1H3;1H
    • InChI Key: IVBQTGNEBJDIKY-UHFFFAOYSA-N
    • SMILES: IC1=CC=CC(=C1)CNCC.Cl

Computed Properties

  • Exact Mass: 296.97812Da
  • Monoisotopic Mass: 296.97812Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 106
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12Ų
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